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Cat. No.: B1583998 Get Quote
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Applications in Drug Discovery
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Introduction:

1-Methyl-1H-indazol-4-amine is a heterocyclic amine belonging to the indazole class of

compounds. The indazole scaffold is a bicyclic structure composed of a benzene ring fused to

a pyrazole ring. This particular arrangement confers upon it a unique set of electronic and steric

properties, making it a "privileged scaffold" in medicinal chemistry.[1][2] Its structural

resemblance to endogenous purine bases allows it to interact with the active sites of various

enzymes and receptors, leading to a broad spectrum of biological activities.[3] Consequently,

indazole derivatives have been successfully developed into therapeutics for a range of

conditions including cancer, inflammation, and neurological disorders.[2][4][5] This guide

provides a comprehensive overview of the chemical properties, synthesis, characterization, and

applications of 1-Methyl-1H-indazol-4-amine, a key building block for the development of

novel therapeutics.

Core Chemical and Physical Properties
The fundamental properties of 1-Methyl-1H-indazol-4-amine are summarized below. This data

is essential for its handling, characterization, and use in synthetic chemistry.
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Property Value Source(s)

Molecular Formula C₈H₉N₃ [6][7][8][9][10]

Molecular Weight 147.18 g/mol [6][7][8][9]

IUPAC Name 1-methylindazol-4-amine [7]

CAS Number 77894-69-0 [6][7][9]

Monoisotopic Mass 147.079647300 Da [7][8]

Appearance
Off-white to pale yellow solid

(Assumed)

Purity Typically >98% [9]

Synonyms

1-Methyl-1H-indazol-4-

ylamine, 4-Amino-1-methyl-1H-

indazole

[6][7]

Synthesis and Mechanistic Rationale
The synthesis of 1-Methyl-1H-indazol-4-amine can be achieved through a multi-step process,

typically starting from a substituted nitrobenzene derivative. The chosen pathway leverages

common and well-established reactions in heterocyclic chemistry, ensuring reproducibility and

scalability.

Proposed Synthetic Workflow
The following diagram outlines a logical and efficient synthetic route. The causality behind each

step is explained to provide a deeper understanding of the process.
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Stage 1: Nitration

Stage 2: Diazotization & Cyclization

Stage 3: Reduction

2-Methylaniline

2-Methyl-3-nitroaniline

 HNO₃, H₂SO₄ 

1-Methyl-4-nitro-1H-indazole

 1. NaNO₂, HCl 
 2. Heat (Intramolecular Cyclization) 

1-Methyl-1H-indazol-4-amine

 H₂, Pd/C or SnCl₂ 

1-Methyl-1H-indazol-4-amine
(Core Scaffold)

Amide Coupling

Reductive Amination

Sulfonamide Formation

Novel Drug Candidates
(e.g., Kinase Inhibitors, GPCR Modulators)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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